Cas no 914208-15-4 (8-Bromoquinoline-2-carboxylic acid)

8-Bromoquinoline-2-carboxylic acid structure

914208-15-4 structure

Product Name:8-Bromoquinoline-2-carboxylic acid

CAS No:914208-15-4

Molecular Formula:C₁₀H₆BrNO₂

Molecular Weight:252.064141750336

MDL:MFCD08690747

CID:1011963

PubChem ID:33695905

8-Bromoquinoline-2-carboxylic acid Properties

Names and Identifiers

- 8-Bromoquinoline-2-carboxylic acid
- IESLHWGCIUORPV-UHFFFAOYSA-N
- 8-bromo quinoline-2-carboxylic acid
- ST24024566
- Z5330
- 8-Bromo-2-quinolinecarboxylic acid, AldrichCPR
- 8-Bromo-2-quinolinecarboxylic acid (ACI)
- EN300-625795
- AKOS000320314
- DTXSID60652822
- Z1269185149
- CS-W022562
- MFCD08690747
- 8-Bromoquinoline-2-carboxylicacid
- 914208-15-4
- SB71464
- DB-369686
- SCHEMBL1723184
- DS-11744
- +Expand
- MDL： MFCD08690747
- InChIKey： IESLHWGCIUORPV-UHFFFAOYSA-N
- Inchi： 1S/C10H6BrNO2/c11-7-3-1-2-6-4-5-8(10(13)14)12-9(6)7/h1-5H,(H,13,14)
- SMILES： O=C(C1C=CC2C(=C(C=CC=2)Br)N=1)O

Computed Properties

Exact Mass: 250.95819g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 250.95819g/mol
Heavy Atom Count: 14
Complexity: 234
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 50.2

8-Bromoquinoline-2-carboxylic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GYXI-250mg	8-BROMOQUINOLINE-2-CARBOXYLIC ACID	914208-15-4	98%	250mg	$22.00	2024-04-20
A2B Chem LLC	AH90966-250mg	8-bromoquinoline-2-carboxylic acid	914208-15-4	98%	250mg	$20.00	2024-07-18
Aaron	AR00GZ5U-100mg	8-BROMOQUINOLINE-2-CARBOXYLIC ACID	914208-15-4	95%	100mg	$9.00	2024-07-18
abcr	AB438792-250 mg	8-Bromoquinoline-2-carboxylic acid; .	914208-15-4		250mg	€111.70	2023-06-16
Alichem	A189006248-5g	8-Bromoquinoline-2-carboxylic acid	914208-15-4	98%	5g	$951.50	2023-08-31
Ambeed	A232152-100mg	8-Bromoquinoline-2-carboxylic acid	914208-15-4	98%	100mg	$15.00
Chemenu	CM130030-1g	8-bromoquinoline-2-carboxylic acid	914208-15-4	98%	1g	$204	2021-08-05
Crysdot LLC	CD11018292-250mg	8-Bromoquinoline-2-carboxylic acid	914208-15-4	98%	250mg	$79
Enamine	EN300-625795-0.05g	8-bromoquinoline-2-carboxylic acid	914208-15-4	95%	0.05g	$20.0	2023-07-07
eNovation Chemicals LLC	D541560-5g	8-BROMOQUINOLINE-2-CARBOXYLIC ACID	914208-15-4	97%	5g	$1400	2022-06-07

8-Bromoquinoline-2-carboxylic acid Synthesis

Synthetic Circuit 1

914208-15-4

93-10-7

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; overnight, pH 9.5, rt
1.2 Reagents: Ethanol
1.3 Reagents: Molybdenum hexacarbonyl , Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C

Reference

: Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis

Li, Jian-Yuan; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215

8-Bromoquinoline-2-carboxylic acid Raw materials

8-Bromoquinoline-2-carboxylic acid

8-Bromoquinoline-2-carboxylic acid Preparation Products

8-Bromoquinoline-2-carboxylic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:914208-15-4)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:914208-15-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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914208-15-4 (8-Bromoquinoline-2-carboxylic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:914208-15-4)8-Bromoquinoline-2-carboxylic acid

Purity:99%

Quantity:5g

Price($):152.0